Cas no 57332-75-9 (2-{imidazo2,1-b1,3thiazol-6-yl}acetic acid)

• Product Name: 2-{imidazo2,1-b1,3thiazol-6-yl}acetic acid
• CAS No: 57332-75-9
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD02708569
• CID: 880022
• PubChem ID: 3157493
• Update Time: 2025-04-19

2-{imidazo2,1-b1,3thiazol-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Imidazo[2,1-b]thiazol-6-yl)acetic acid
• 2-{Imidazo[2,1-b][1,3]thiazol-6-yl}acetic acid
• 2-imidazo[2,1-b][1,3]thiazol-6-ylacetic acid
• IMIDAZO[2,1-B]THIAZOL-6-YL-ACETIC ACID
• Imidazo[2,1-b]thiazole-6-acetic acid
• (Imidazo<2,1-b>thiazol-6-yl)-essigsaeure
• F2124-0521
• Imidazo<2,1-b>thiazol-6-essigsaeure
• SCHEMBL11315876
• G42517
• Z56792901
• Imidazo[2,1-b]thiazol-6-yl-aceticacid
• 2-(IMIDAZO[2,1-B][1,3]THIAZOL-6-YL)ACETIC ACID
• 57332-75-9
• AKOS000121747
• HMS1397D13
• MFCD02708569
• imidazo[2,1-b]thiazol-6-yl-acetic acid, AldrichCPR
• Oprea1_337408
• BS-13591
• DB-297658
• imidazo[2,1-b][1,3]thiazol-6-ylacetic acid
• DTXSID70390147
• EN300-00869
• Enamine_001135
• 2-{imidazo2,1-b1,3thiazol-6-yl}acetic acid

• MDL： MFCD02708569
• Inchi： 1S/C7H6N2O2S/c10-6(11)3-5-4-9-1-2-12-7(9)8-5/h1-2,4H,3H2,(H,10,11)
• InChI Key： FQIBVYSYFWBQHP-UHFFFAOYSA-N
• SMILES： S1C=CN2C=C(CC(=O)O)N=C12

Computed Properties

• Exact Mass: 182.01500
• Monoisotopic Mass: 182.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.61
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.84000
• LogP: 1.02290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles